molecular formula C11H19NO5 B6168108 (3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid CAS No. 1932075-16-5

(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid

Cat. No. B6168108
CAS RN: 1932075-16-5
M. Wt: 245.3
InChI Key:
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Description

“(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid” is a chemical compound. It is a type of tert-butyloxycarbonyl-protected amino acid . These types of compounds are often used in organic synthesis due to their multiple reactive groups .


Synthesis Analysis

The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared . These protected AAILs were then used as the starting materials in dipeptide synthesis with commonly used coupling reagents .


Chemical Reactions Analysis

In the context of dipeptide synthesis, a distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base . This resulted in the formation of dipeptides in satisfactory yields in 15 minutes .

Future Directions

The future directions for the use of this compound could involve further exploration of its potential applications in peptide synthesis and other areas of organic chemistry . Its use in the synthesis of dipeptides suggests potential applications in the development of new pharmaceuticals and other bioactive compounds .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid involves the protection of the amine group, followed by the alkylation of the protected amine with tert-butyl bromoacetate. The resulting intermediate is then deprotected to yield the target compound.", "Starting Materials": [ "5-methylmorpholine", "tert-butyl bromoacetate", "triethylamine", "diisopropylcarbodiimide", "acetic anhydride", "methanol", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of the amine group in 5-methylmorpholine with tert-butoxycarbonyl (BOC) using diisopropylcarbodiimide (DIC) and acetic anhydride in dichloromethane.", "Step 2: Alkylation of the protected amine with tert-butyl bromoacetate in the presence of triethylamine in dichloromethane.", "Step 3: Deprotection of the BOC group using methanol and sodium bicarbonate in water to yield the target compound, (3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid." ] }

CAS RN

1932075-16-5

Product Name

(3S,5S)-4-[(tert-butoxy)carbonyl]-5-methylmorpholine-3-carboxylic acid

Molecular Formula

C11H19NO5

Molecular Weight

245.3

Purity

95

Origin of Product

United States

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